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Compound of Interest

Compound Name: LysoFP-NH2

Cat. No.: B1675796 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of

LysoFP-NH2, a fluorescent probe. Adherence to these procedures is vital for maintaining a

safe laboratory environment and ensuring regulatory compliance. As no specific Safety Data

Sheet (SDS) with official disposal guidelines for LysoFP-NH2 is publicly available, these

recommendations are based on best practices for the disposal of similar fluorescent dyes and

amine-containing compounds.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific disposal protocols and requirements in your location.

Chemical and Physical Properties of LysoFP-NH2
A summary of the known quantitative data for LysoFP-NH2 is presented below. This

information is critical for a preliminary assessment, but a comprehensive safety evaluation

requires a complete SDS.
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Property Value Source

Molecular Formula C18H19N3O3 [1][2][3]

Molecular Weight 325.37 g/mol [1][2]

Exact Mass 325.1426

Excitation Maximum (λex) 440 nm

Emission Maximum (λem) 528 nm

Appearance Not specified (likely solid)

Solubility Not specified

Procedural Guidance for Disposal
The following step-by-step process outlines the recommended procedure for the disposal of

LysoFP-NH2 waste. This includes pure compound, contaminated labware, and solutions.

Step 1: Waste Identification and Segregation

Identify all waste streams containing LysoFP-NH2. This includes:

Unused or expired solid LysoFP-NH2.

Solutions containing LysoFP-NH2.

Contaminated labware (e.g., pipette tips, tubes, gloves, glassware).

Segregate LysoFP-NH2 waste from other chemical waste to prevent potentially hazardous

reactions. It is crucial to keep amine waste separate from other chemical wastes.

Step 2: Personal Protective Equipment (PPE)

Always wear appropriate PPE when handling LysoFP-NH2 waste. This includes:

Safety goggles or a face shield.

A lab coat.
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Chemical-resistant gloves (e.g., nitrile).

Step 3: Waste Collection and Containment

Solid Waste:

Collect solid LysoFP-NH2 and contaminated disposable labware in a designated, leak-

proof, and clearly labeled hazardous waste container.

The container should be made of a material compatible with amines.

Liquid Waste:

Collect solutions containing LysoFP-NH2 in a sealable, shatter-resistant container (e.g., a

coated glass or polyethylene bottle).

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"LysoFP-NH2," and the approximate concentration and quantity.

Include the date of waste accumulation.

Step 4: Storage of Waste

Store the sealed hazardous waste container in a designated, well-ventilated, and cool

secondary containment bin away from direct sunlight and heat sources.

Ensure the storage area is away from incompatible materials such as strong acids and

oxidizing agents.

Step 5: Final Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.
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Provide them with a complete and accurate description of the waste.

Never dispose of LysoFP-NH2 down the drain or in the regular trash. Amines can be harmful

to aquatic life and ecosystems.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of LysoFP-NH2.
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Caption: Workflow for the proper disposal of LysoFP-NH2.
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Disclaimer: The information provided here is for guidance purposes only and is based on

general principles of laboratory safety. It is not a substitute for a formal Safety Data Sheet. The

user is solely responsible for compliance with all applicable local, state, and federal regulations

for hazardous waste disposal. Always consult with your institution's Environmental Health and

Safety department before handling and disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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